7-(3-Bromobenzyl)-8-(decylsulfanyl)-3-methyl-3,7-dihydro-1H-purine-2,6-dione
7-(3-Bromobenzyl)-8-(decylsulfanyl)-3-methyl-3,7-dihydro-1H-purine-2,6-dione
Brand Name:
Vulcanchem
CAS No.:
331725-93-0
VCID:
VC0403424
InChI:
InChI=1S/C23H31BrN4O2S/c1-3-4-5-6-7-8-9-10-14-31-23-25-20-19(21(29)26-22(30)27(20)2)28(23)16-17-12-11-13-18(24)15-17/h11-13,15H,3-10,14,16H2,1-2H3,(H,26,29,30)
SMILES:
CCCCCCCCCCSC1=NC2=C(N1CC3=CC(=CC=C3)Br)C(=O)NC(=O)N2C
Molecular Formula:
C23H31BrN4O2S
Molecular Weight:
507.5g/mol
7-(3-Bromobenzyl)-8-(decylsulfanyl)-3-methyl-3,7-dihydro-1H-purine-2,6-dione
CAS No.: 331725-93-0
Main Products
VCID: VC0403424
Molecular Formula: C23H31BrN4O2S
Molecular Weight: 507.5g/mol
CAS No. | 331725-93-0 |
---|---|
Product Name | 7-(3-Bromobenzyl)-8-(decylsulfanyl)-3-methyl-3,7-dihydro-1H-purine-2,6-dione |
Molecular Formula | C23H31BrN4O2S |
Molecular Weight | 507.5g/mol |
IUPAC Name | 7-[(3-bromophenyl)methyl]-8-decylsulfanyl-3-methylpurine-2,6-dione |
Standard InChI | InChI=1S/C23H31BrN4O2S/c1-3-4-5-6-7-8-9-10-14-31-23-25-20-19(21(29)26-22(30)27(20)2)28(23)16-17-12-11-13-18(24)15-17/h11-13,15H,3-10,14,16H2,1-2H3,(H,26,29,30) |
Standard InChIKey | AYWGWQUXUIAGNW-UHFFFAOYSA-N |
SMILES | CCCCCCCCCCSC1=NC2=C(N1CC3=CC(=CC=C3)Br)C(=O)NC(=O)N2C |
Canonical SMILES | CCCCCCCCCCSC1=NC2=C(N1CC3=CC(=CC=C3)Br)C(=O)NC(=O)N2C |
PubChem Compound | 3109622 |
Last Modified | Nov 11 2021 |
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